Cas no 588673-94-3 (5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group at the 3-position and an ethyl group at the 4-position. The 5-position is functionalized with a (3,4-dimethylphenoxy)methyl moiety, enhancing its potential for diverse chemical interactions. This structure suggests utility as an intermediate in pharmaceutical or agrochemical synthesis, where the triazole-thiol scaffold may contribute to bioactivity. The presence of electron-donating methyl groups on the phenyl ring could influence reactivity and solubility. Its well-defined molecular architecture allows for precise modifications, making it a valuable building block in medicinal chemistry and material science applications.
5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol structure
588673-94-3 structure
Product Name:5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:588673-94-3
MF:C13H17N3OS
MW:263.35858130455
MDL:MFCD03943519
CID:872051
Update Time:2026-04-29

5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-((3,4-Dimethylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 3-[(3,4-dimethylphenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
    • 5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 5-[(3,4-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • ART-CHEM-BB B018081
    • AC1MYE3C
    • ALBB-003399
    • BBL016812
    • CTK6E9019
    • MolPort-001-574-559
    • STK435180
    • 5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD03943519
    • Inchi: InChI=1S/C13H17N3OS/c1-4-16-12(14-15-13(16)18)8-17-11-6-5-9(2)10(3)7-11/h5-7H,4,8H2,1-3H3,(H,15,18)
    • InChI Key: CTXPCGMKEKORRJ-UHFFFAOYSA-N
    • SMILES: CCN1C(=NN=C1S)COC2=CC=C(C)C(=C2)C

Computed Properties

  • Exact Mass: 263.10900
  • Monoisotopic Mass: 263.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.2
  • Boiling Point: 380.3°C at 760 mmHg
  • Flash Point: 183.8°C
  • Refractive Index: 1.611
  • PSA: 78.74000
  • LogP: 2.78250

5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,4-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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abcr
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5-[(3,4-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
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